2-((1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C19H18FN3O2S/c1-21-18(24)12-26-19-22-11-17(13-3-9-16(25-2)10-4-13)23(19)15-7-5-14(20)6-8-15/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: DVQJJGAMDFDWAG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)F)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol

Description

The compound appears to contain an imidazole ring, which is a five-membered planar ring that includes two nitrogen atoms. It also has a thioacetamide group and is substituted with 4-fluorophenyl and 4-methoxyphenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its constituent groups around the imidazole ring. The presence of the fluorophenyl and methoxyphenyl groups could potentially influence the compound’s overall shape and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorophenyl and methoxyphenyl groups could potentially influence its solubility, stability, and other properties.

Scientific Research Applications

Radiolabeling for PET Imaging

One notable application of imidazopyridine- and purine-thioacetamide derivatives, which are structurally related to 2-((1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide, is in the synthesis of carbon-11-labeled compounds for positron emission tomography (PET) imaging. These derivatives have been prepared for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), highlighting their potential in medical diagnostic applications (Gao, Wang, & Zheng, 2016).

Analytical Method Development

Another application lies in the analytical detection of herbicides and their degradation products in natural water. While not directly related to the specific chemical structure of interest, research on similar fluorophenyl compounds contributes to environmental monitoring and safety assessments, demonstrating the versatility of fluorophenyl-based compounds in analytical chemistry (Zimmerman, Schneider, & Thurman, 2002).

Novel Antipsychotic Agents

Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which share a partial structural similarity with the compound of interest, showcases their potential as novel antipsychotic agents. These compounds, characterized by their interaction with specific neural pathways without binding to dopamine receptors, represent a new avenue for psychiatric medication development (Wise et al., 1987).

Peripheral Benzodiazepine Receptor Imaging

Additionally, substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines, similar in structural complexity to the compound , have been developed for imaging peripheral benzodiazepine receptors (PBRs). These studies highlight the role of such compounds in researching neurodegenerative disorders through PET imaging, further underscoring the medical imaging applications of complex organic molecules (Fookes et al., 2008).

Safety and Hazards

Without specific studies or data on this compound, it’s difficult to provide accurate information about its safety and hazards. It’s always important to handle chemical compounds with care and use appropriate safety measures.